2-(4-chlorophenyl)sulfonyl-N-(1,2-dihydroacenaphthylen-5-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-N-(1,2-dihydroacenaphthylen-5-yl)acetamide
• InChI: InChI=1S/C20H16ClNO3S/c21-15-7-9-16(10-8-15)26(24,25)12-19(23)22-18-11-6-14-5-4-13-2-1-3-17(18)20(13)14/h1-3,6-11H,4-5,12H2,(H,22,23)
• InChI Key: UIGXBUCKBZQUDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)NC(=O)CS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H16ClNO3S
• Molecular Weight: 385.9 g/mol

Description

“2-(4-chlorophenyl)sulfonyl-N-(1,2-dihydroacenaphthylen-5-yl)acetamide” is a chemical compound with the molecular formula C20H16ClNO3S. It’s a complex organic compound that has potential biological activities.

Scientific Research Applications

• Antibacterial and Anti-enzymatic Potential : A study by Nafeesa et al. (2017) synthesized derivatives of a similar compound, focusing on their antibacterial and anti-enzymatic potential. These derivatives demonstrated good inhibition against certain gram-negative bacterial strains, showing potential in antibacterial applications (Nafeesa et al., 2017).

• Antibacterial Activity : Another research by Iqbal et al. (2017) involved synthesizing acetamide derivatives bearing similar chemical moieties. The study evaluated these compounds for their antibacterial activities, with some showing moderate inhibition against Gram-negative bacterial strains (Iqbal et al., 2017).

• Cytotoxic Activity : Ghorab et al. (2015) explored the cytotoxic activity of novel sulfonamide derivatives, which could have implications in cancer research. One compound in particular showed potent activity against breast cancer cell lines (Ghorab et al., 2015).

• Urease Inhibition and Antimicrobial Activities : Noreen et al. (2015) synthesized novel compounds containing sulphonylacetamide groups. These compounds demonstrated significant antibacterial activity against various strains and also showed promising urease inhibition (Noreen et al., 2015).

• Antiviral Activity : Research by Chen et al. (2010) synthesized derivatives of a similar compound and evaluated their anti-tobacco mosaic virus activity. The study identified compounds with specific antiviral properties (Chen et al., 2010).

• Antimicrobial Evaluation : A study by Darwish et al. (2014) focused on synthesizing heterocycles incorporating a sulfamoyl moiety, including isoxazole-based heterocycles. These compounds exhibited promising antibacterial and antifungal activities (Darwish et al., 2014).

• Synthesis and Antimicrobial Activity Evaluation : Another study by Fadel and Al-Azzawi (2021) designed and synthesized new compounds containing biologically active segments, including sulfonamido groups. These compounds showed high biological activity in antimicrobial screenings (Fadel & Al-Azzawi, 2021).

• Anticancer Evaluation of 1,3-Oxazoles : Zyabrev et al. (2022) synthesized a novel series of 4-arylsulfonyl-1,3-oxazoles, evaluating their anticancer activities against various cancer cell lines. The study identified compounds with specific cytotoxic effects on certain cancer subpanels (Zyabrev et al., 2022).